Cas no 1523618-29-2 (5-oxa-2-azaspiro[3.4]octane hemioxalate)

• Product Name: 5-oxa-2-azaspiro[3.4]octane hemioxalate
• CAS No: 1523618-29-2
• MF: C₁₄H₂₄N₂O₆
• MW: 316.350164413452
• MDL: MFCD27988000
• CID: 3043056
• PubChem ID: 86811245
• Update Time: 2025-07-02

5-oxa-2-azaspiro[3.4]octane hemioxalate Chemical and Physical Properties

Names and Identifiers

• 5-Oxa-2-azaspiro[3.4]octane oxalate(2:1)
• 5-oxa-2-azaspiro[3.4]octane hemioxalate
• YKC61829
• 5-oxa-2-azaspiro[3.4]octane;oxalic acid
• AKOS025290092
• 5-Oxa-2-aza-spiro[3.4]octane hemioxalate
• AS-34427
• SY113258
• 5-Oxa-2-aza-spiro[3.4]octane oxalate (2:1)
• 1523618-29-2
• MFCD27988000
• CS-0050419
• BIS(5-OXA-2-AZASPIRO[3.4]OCTANE); OXALIC ACID
• 5-Oxa-2-azaspiro[3.4]octaneoxalate(2:1)
• 5-Oxa-2-azaspiro[3.4]octane, 5-Oxa-2-azaspiro[3.4]octane ethanedioate
• SB20102

• MDL： MFCD27988000
• Inchi： 1S/2C6H11NO.C2H2O4/c2*1-2-6(8-3-1)4-7-5-6;3-1(4)2(5)6/h2*7H,1-5H2;(H,3,4)(H,5,6)
• InChI Key： OZSFCICIMABNNL-UHFFFAOYSA-N
• SMILES： O1CCCC21CNC2.O1CCCC21CNC2.OC(C(=O)O)=O

Computed Properties

• Exact Mass: 316.16343649g/mol
• Monoisotopic Mass: 316.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 117Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on 5-oxa-2-azaspiro[3.4]octane hemioxalate

Comprehensive Overview of 5-oxa-2-azaspiro[3.4]octane hemioxalate (CAS No. 1523618-29-2)

The compound 5-oxa-2-azaspiro[3.4]octane hemioxalate (CAS No. 1523618-29-2) is a spirocyclic structure of significant interest in pharmaceutical and chemical research. Its unique molecular framework, combining oxa (oxygen-containing) and aza (nitrogen-containing) rings, makes it a versatile intermediate for drug discovery and material science applications. Researchers are increasingly focusing on spirocyclic compounds like this due to their potential in addressing challenges in bioavailability, metabolic stability, and target selectivity.

One of the key features of 5-oxa-2-azaspiro[3.4]octane hemioxalate is its hemioxalate salt form, which enhances solubility and stability—critical factors for formulation development. This property aligns with the growing demand for improved drug delivery systems, a topic frequently searched in scientific and AI-driven platforms. The compound’s spiro[3.4]octane core also contributes to its three-dimensional complexity, a trait highly valued in modern fragment-based drug design (FBDD).

In recent years, spirocyclic compounds have gained attention for their role in CNS therapeutics and enzyme inhibition, with users often querying their applications in neurodegenerative diseases and cancer research. The 5-oxa-2-aza motif in this compound further expands its utility, as oxygen and nitrogen heterocycles are known to improve hydrogen bonding and binding affinity to biological targets. These attributes make it a promising candidate for high-throughput screening (HTS) campaigns.

From a synthetic chemistry perspective, the preparation of 5-oxa-2-azaspiro[3.4]octane hemioxalate involves innovative strategies to construct its spirocyclic scaffold. Researchers often explore ring-closing metathesis or cycloaddition reactions—methods frequently discussed in academic forums and search queries. The compound’s hemioxalate counterion also introduces questions about salt selection and crystallization techniques, topics trending in process chemistry optimization.

Environmental and regulatory considerations are another hotspot. While 1523618-29-2 is not classified as hazardous, its sustainable synthesis and green chemistry alternatives are increasingly relevant. Searches for biodegradable intermediates and solvent-free reactions reflect this shift, positioning 5-oxa-2-azaspiro[3.4]octane hemioxalate as a subject of eco-friendly innovation.

In summary, 5-oxa-2-azaspiro[3.4]octane hemioxalate (CAS No. 1523618-29-2) exemplifies the convergence of structural novelty and practical utility. Its relevance to drug development, material science, and sustainable chemistry ensures continued interest, making it a compound worth monitoring in both academic and industrial settings.